Cas no 79056-05-6 (ethyl (2E,4E,6E,8E)-9-[(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl]-3,7-dimethylnona-2,4,6,8-tetraenoate)

• Product Name: ethyl (2E,4E,6E,8E)-9-[(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl]-3,7-dimethylnona-2,4,6,8-tetraenoate
• CAS No: 79056-05-6
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 1794549
• PubChem ID: 6439964
• Update Time: 2025-04-21

ethyl (2E,4E,6E,8E)-9-[(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl]-3,7-dimethylnona-2,4,6,8-tetraenoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E,4E,6E,8E)-9-[(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl]-3,7-dimethylnona-2,4,6,8-tetraenoate
• ethyl (2E,4E,6E,8E)-9-[(1S,3S,4S)-3-bicyclo[2.2.1]heptanyl]-3,7-dimethylnona-2,4,6,8-tetraenoate
• Ethyl trans-9-(exo-2-bicyclo(2,2,1)heptyl)-3,7-dimethyl-2,4,6,8-nonatetraenoate
• 2,4,6,8-Nonatetraenoic acid, 9-bicyclo(2.2.1)hept-2-yl-3,7-dimethyl-, ethyl ester, (1alpha,2alpha(2E,4E,6E,8E),4alpha)-
• Ethyl 9-bicyclo(2.2.1)hept-2-yl-3,7-dimethyl-2,4,6,8-nonatetraenoate (1alpha,2alpha(2E,4E,6E,8E),4alpha)-
• 79056-05-6

• Inchi： 1S/C20H28O2/c1-4-22-20(21)12-16(3)7-5-6-15(2)8-10-18-13-17-9-11-19(18)14-17/h5-8,10,12,17-19H,4,9,11,13-14H2,1-3H3/b7-5+,10-8+,15-6+,16-12+/t17-,18+,19+/m1/s1
• InChI Key： KTRICHQSRWYOKO-NFCCXPGCSA-N
• SMILES： O(CC)C(/C=C(\C)/C=C/C=C(\C)/C=C/[C@H]1C[C@H]2CC[C@H]1C2)=O

Computed Properties

• Exact Mass: 300.208930132g/mol
• Monoisotopic Mass: 300.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 26.3Ų